Cas no 80115-70-4 (11-fluoro-3,4-dihydrobenzo[rst]pentaphene-3,4-diol)

• Product name: 11-fluoro-3,4-dihydrobenzo[rst]pentaphene-3,4-diol
• CAS No: 80115-70-4
• MF: C₂₄H₁₅FO₂
• MW: 354.3731
• CID: 1800322
• PubChem ID: 187230

11-fluoro-3,4-dihydrobenzo[rst]pentaphene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 11-fluoro-3,4-dihydrobenzo[rst]pentaphene-3,4-diol
• 80115-70-4
• Benzo(rst)pentaphene-3,4-diol, 11-fluoro-3,4-dihydro-
• DTXSID101000981

• Inchi： InChI=1S/C24H15FO2/c25-15-4-3-12-9-13-1-2-14-10-20-16(7-8-21(26)24(20)27)17-5-6-18(19(12)11-15)22(13)23(14)17/h1-11,21,24,26-27H
• InChI Key： QWHHSTMGUGNJTH-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C3C=CC4=C5C3=C2C=CC5=C6C=C(C=CC6=C4)F)C(C1O)O

Computed Properties

• Exact Mass: 354.10560788g/mol
• Monoisotopic Mass: 354.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 5.2